4-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}butanenitrile

• IUPAC Name: 4-[[5-(4-chlorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]butanenitrile
• InChI: InChI=1S/C18H15ClN4S/c19-15-10-8-14(9-11-15)17-21-22-18(24-13-5-4-12-20)23(17)16-6-2-1-3-7-16/h1-3,6-11H,4-5,13H2
• InChI Key: NTTTVRKQJLVICT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCCCC#N)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN4S
• Molecular Weight: 354.9 g/mol

Description

4-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}butanenitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}butanenitrile is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells, fungi, and viruses. It may also interact with certain neurotransmitters in the brain to produce its anxiolytic and anticonvulsant effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and viruses, and reduce anxiety and seizures in animal models. It has also been shown to have low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}butanenitrile in lab experiments is its potential to produce significant results in small concentrations. However, its limited solubility in water and other solvents may pose a challenge in certain experiments. Additionally, its high cost and limited availability may also limit its use in some labs.

Future Directions

There are several future directions for the research on 4-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}butanenitrile. One area of interest is its potential use in combination therapy with other anticancer, antifungal, and antiviral agents. Another area of research is the exploration of its mechanism of action and the identification of its molecular targets. Additionally, further studies are needed to investigate its safety and efficacy in human clinical trials.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 4-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}butanenitrile involves the reaction of 4-phenyl-1,2,4-triazole-3-thiol with 4-chlorobenzyl cyanide in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) at a temperature of around 80°C. The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

4-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}butanenitrile has been studied extensively for its potential applications in various fields. In the pharmaceutical industry, it has been investigated for its anticancer, antifungal, and antiviral properties. It has also been studied for its potential use as an anticonvulsant and anxiolytic agent.